BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-(Benzoyloxy)succinimide synonyms and
alternative names

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(Benzoyloxy)succinimide

Cat. No.: B556249

An important initial clarification is necessary regarding the chemical nomenclature. The name
"N-(Benzoyloxy)succinimide" can be easily confused with a similarly named compound, "N-
(Benzyloxycarbonyloxy)succinimide". These are distinct chemical entities with different
structures and properties. This guide will address both to ensure clarity for the research
community.

Part 1: N-(Benzoyloxy)succinimide

Synonyms and Alternative Names:

Benzoic acid N-hydroxysuccinimide ester[1][2][3][4][5]
» 1-(Benzoyloxy)-2,5-pyrrolidinedione[1][2][4]

» N-Hydroxysuccinimidyl benzoate[1][2][4]

o O-Benzoyl-N,N-succinylhydroxylamine[1][2][4]
 Succinimido benzoate[1][2][4]

* n-benzoyloxy succinimide[6]

e bz-osu[6]

e n-succinimidyl benzoate[6]
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e 2.,5-pyrrolidinedione, 1-benzoyloxy[6]

e 1-benzoyloxy-2,5-pyrrolidinedione[6]

e 2,5-dioxoazolidinyl benzoate[6]

e 1-phenylcarbonyl oxy pyrrolidine-2,5-dione[6]

e benzoyoxysuccinimide[6]

benzoic acid succinimidyl ester[6]

Quantitative Data:

Property Value Source

CAS Number 23405-15-4 [L1121131141[5][6]
Molecular Formula C11H9NO4 [L121131[4115]116]
Molecular Weight 219.19 g/mol [1][2][3][5][6]
Melting Point 136-138 °C [1112]

Assay 96% [11[21[3][4]
Storage Temperature 2-8°C [1][2]

Part 2: N-(Benzyloxycarbonyloxy)succinimide

Synonyms and Alternative Names:

Z-0sU[7][8]

Na-(Benzyloxycarbonyloxy) Succinimide[7][9]

1-[[(Benzyloxy)carbonyl]oxy]-2,5-pyrrolidinedione[9]

Benzyl 2,5-dioxopyrrolidin-1-yl carbonate[7][9]

Benzyl N-succinimidyl carbonate[7][9]
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e Benzyloxycarbonyloxysuccinimide[7][9]

« (CARBOBENZOXY)SUCCINIMIDE[7][8]

« CBZ-ONSUIS]

e Z-0Su[7][9]

e O-Benzyloxycarbonyl-N-hydroxysuccinimide[9]

e N-(Benzyloxycarbonyloxy)-succinimide[7]

e Benzyl succinimido carbonate[7][10]

e Chz-OSu[9]

N-Carbobenzoxyoxysuccinimide[10]

Quantitative Data:

Property Value Source
CAS Number 13139-17-8 [7118119][10]
Molecular Formula C12H11NO5 [819]
Molecular Weight 249.22 g/mol [8][10]
Melting Point 80-82 °C (lit.) [7]

Purity >98.0%(N)

Experimental Protocols & Signhaling Pathways

A detailed search for specific experimental protocols and signaling pathways for N-
(Benzoyloxy)succinimide did not yield sufficient information to construct detailed workflows or
diagrams. This compound is primarily known as a reagent in organic synthesis, particularly for
the introduction of a benzoyl group.
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For N-(Benzyloxycarbonyloxy)succinimide, it is a well-established reagent in peptide synthesis
for the introduction of the benzyloxycarbonyl (Z or Cbz) protecting group to amines.

Logical Relationship: Amine Protection using N-(Benzyloxycarbonyloxy)succinimide

The following diagram illustrates the general logical relationship in a chemical reaction where
N-(Benzyloxycarbonyloxy)succinimide is used as a protecting group reagent for an amine.

Amine
(R-NH2)
Protection Z-Protected Amine
v N (R-NH-2)
N-(Benzyloxycarbonyloxy)succinimide Reaction Mixture
(z-0OSu)
A N-Hydroxysuccinimide
(HOSu)

Solvent W
(e.g., Dioxane/Water) )

Click to download full resolution via product page

Caption: General workflow for amine protection using N-(Benzyloxycarbonyloxy)succinimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(Benzoyloxy)succinimide synonyms and alternative
names]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556249#n-benzoyloxy-succinimide-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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